molecular formula C13H11NO3 B8744735 Phenopicolinic acid CAS No. 56153-30-1

Phenopicolinic acid

Cat. No. B8744735
CAS RN: 56153-30-1
M. Wt: 229.23 g/mol
InChI Key: SJBFZHNCSGBLEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Phenopicolinic acid is a natural product found in Paecilomyces with data available.

properties

CAS RN

56153-30-1

Molecular Formula

C13H11NO3

Molecular Weight

229.23 g/mol

IUPAC Name

5-[(4-hydroxyphenyl)methyl]pyridine-2-carboxylic acid

InChI

InChI=1S/C13H11NO3/c15-11-4-1-9(2-5-11)7-10-3-6-12(13(16)17)14-8-10/h1-6,8,15H,7H2,(H,16,17)

InChI Key

SJBFZHNCSGBLEK-UHFFFAOYSA-N

SMILES

C1=CC(=CC=C1CC2=CN=C(C=C2)C(=O)O)O

Canonical SMILES

C1=CC(=CC=C1CC2=CN=C(C=C2)C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Five milliliters of 47% hydrobromic acid were added to 1.5 g of 5-(4-methoxybenzyl)picolinic acid. The mixture was heated under reflux for three hours. After allowing to cool, the reaction mixture was adjusted to around pH 2 with 10% aqueous NaOH solution to form crystals. The crystals were collected by filtration and then recrystallized from methanol to obtain 1.0 g of 5-(4-hydroxybenzyl)-picolinic acid as crystals of a melting point of 213°~215° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
5-(4-methoxybenzyl)picolinic acid
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
Phenopicolinic acid
Reactant of Route 2
Reactant of Route 2
Reactant of Route 2
Phenopicolinic acid
Reactant of Route 3
Phenopicolinic acid
Reactant of Route 4
Phenopicolinic acid
Reactant of Route 5
Phenopicolinic acid
Reactant of Route 6
Reactant of Route 6
Phenopicolinic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.